Cas no 21871-49-8 (2H-Tetrazole,5-(butylthio)-)
2H-Tetrazole,5-(butylthio)- structure
Product Name:2H-Tetrazole,5-(butylthio)-
CAS No:21871-49-8
MF:C5H10N4S
MW:158.224698543549
CID:250291
PubChem ID:645362
Update Time:2025-04-19
2H-Tetrazole,5-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole,5-(butylthio)-
- 5-(N-BUTYLTHIO)-1H-TETRAZOLE
- 5-butylsulfanyl-1H-tetrazole
- 5-butylthio-1,3,4-thiadiazole-2-ylamine
- 5-butylthiotetrazole
- 5-n-Butylthio-1,3,4-thiadiazolyl-2-amin
- 5-(butylsulfanyl)-1h-tetrazole
- 21871-49-8
- 5-(Butylthio)-2H-tetrazole
- DTXSID401311274
- CHEMBL1535223
- SMR000008538
- MLS000035671
- HMS2497C18
- AKOS000514632
- SCHEMBL9634812
-
- Inchi： 1S/C5H10N4S/c1-2-3-4-10-5-6-8-9-7-5/h2-4H2,1H3,(H,6,7,8,9)
- InChI Key： ZQWPRRKKNOCZKK-UHFFFAOYSA-N
- SMILES： S(C1N=NNN=1)CCCC
Computed Properties
- Exact Mass: 158.06300
- Monoisotopic Mass: 158.06261751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 89.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 79.76000
- LogP: 1.09190
2H-Tetrazole,5-(butylthio)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-Tetrazole,5-(butylthio)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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